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Compound of Interest

Compound Name: Triisopropylsilyl chloride

Cat. No.: B041024 Get Quote

An In-depth Whitepaper on the Core Properties, Synthesis, and Application of

Triisopropylsilyl Chloride (TIPSCl) for Researchers, Scientists, and Drug Development

Professionals.

Triisopropylsilyl chloride, commonly abbreviated as TIPSCl, is an organosilicon compound

with significant utility in organic synthesis, particularly as a robust protecting group for hydroxyl

and other reactive functional groups. Its considerable steric bulk, conferred by the three

isopropyl substituents, provides exceptional stability and selectivity, making it an indispensable

tool in the multi-step synthesis of complex molecules, including active pharmaceutical

ingredients (APIs).[1] This technical guide details the fundamental properties, synthesis, and

core applications of TIPSCl, with a focus on practical experimental protocols for the modern

research environment.

Core Data and Molecular Structure
Triisopropylsilyl chloride is a colorless liquid characterized by a central silicon atom bonded

to a chlorine atom and three sterically demanding isopropyl groups.[2] This structure is key to

its function, providing a unique balance of reactivity for introduction and stability towards a wide

range of reaction conditions.
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Drying (e.g., Na₂SO₄) &
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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